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Compound of Interest

Compound Name: 1-Deoxy-1-nitro-D-mannitol

Cat. No.: B078077

This guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and known applications of 1-Deoxy-1-nitro-D-mannitol, targeted at researchers,
scientists, and professionals in drug development.

Molecular Structure and Properties

1-Deoxy-1-nitro-D-mannitol is a nitro-sugar derivative of D-mannitol. Its fundamental
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 14199-83-8 [11[2]
Molecular Formula CeH13NO~ [1]
Molecular Weight 211.17 g/mol [1]

(2R,3R,4R,5R)-1-nitrohexane-
IUPAC Name N/A
1,2,3,4,5,6-hexol

O--INVALID-LINK----INVALID-
SMILES String LINK--CO">C@H--INVALID- N/A
LINK--C--INVALID-LINK--[O-]

HOFCJTOUEGMYBT-
InChl Key N/A
UHFFFAOYSA-N
Physical State Solid N/A
Synthesis

The synthesis of 1-Deoxy-1-nitro-D-mannitol was first described by Sowden and Fischer. The
method involves the reaction of D-mannitol with sodium nitrite in an acidic medium.

Experimental Protocol: Synthesis of 1-Deoxy-1-nitro-D-
mannitol

Materials:

D-mannitol

Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

Distilled water

Ethanol
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* Ice bath

e Magnetic stirrer and stir bar
e Round-bottom flask

e Separatory funnel

e Rotary evaporator

o Crystallization dish
Procedure:

o Dissolution: Dissolve D-mannitol in distilled water in a round-bottom flask, cooling the flask in
an ice bath with continuous stirring.

» Addition of Sodium Nitrite: Slowly add a solution of sodium nitrite in distilled water to the
cooled D-mannitol solution.

 Acidification: While maintaining the temperature below 5°C, slowly add hydrochloric acid
dropwise to the reaction mixture. The pH of the solution should be monitored and maintained
in the acidic range.

o Reaction: Allow the reaction to proceed for several hours at a low temperature, with
continuous stirring.

o Work-up: After the reaction is complete, neutralize the solution carefully with a suitable base
(e.g., sodium bicarbonate).

o Extraction: Extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate)
to isolate the product.

e Drying and Concentration: Dry the organic extracts over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

» Crystallization: Recrystallize the crude product from a suitable solvent system (e.g.,
ethanol/water) to obtain pure crystals of 1-Deoxy-1-nitro-D-mannitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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